Cas no 2138535-80-3 (7-bromo-6-methoxyquinazolin-2-amine)

• Product Name: 7-bromo-6-methoxyquinazolin-2-amine
• CAS No: 2138535-80-3
• MF: C₉H₈BrN₃O
• MW: 254.083320617676
• CID: 6535449
• PubChem ID: 165511592
• Update Time: 2025-07-23

7-bromo-6-methoxyquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-6-methoxyquinazolin-2-amine
• 2138535-80-3
• EN300-1162544

• Inchi： 1S/C9H8BrN3O/c1-14-8-2-5-4-12-9(11)13-7(5)3-6(8)10/h2-4H,1H3,(H2,11,12,13)
• InChI Key： OSMSLHGTLQELON-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(=CN=C(N)N=2)C=C1OC

Computed Properties

• Exact Mass: 252.98507g/mol
• Monoisotopic Mass: 252.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61Ų

Additional information on 7-bromo-6-methoxyquinazolin-2-amine

Professional Introduction to 7-bromo-6-methoxyquinazolin-2-amine (CAS No. 2138535-80-3)

7-bromo-6-methoxyquinazolin-2-amine is a heterocyclic organic compound belonging to the quinazoline family, characterized by its bromine and methoxy substituents. This compound has garnered significant attention in the field of pharmaceutical research due to its versatile structural framework, which makes it a valuable scaffold for the development of bioactive molecules. The chemical structure of 7-bromo-6-methoxyquinazolin-2-amine (CAS No. 2138535-80-3) consists of a six-membered benzene-like ring fused with a pyrimidine ring, with functional groups strategically positioned to enhance its pharmacological potential.

The presence of a bromine atom at the 7-position and a methoxy group at the 6-position imparts unique reactivity to this molecule, making it an attractive intermediate for further chemical modifications. In recent years, quinazoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The bromine substituent, in particular, facilitates nucleophilic aromatic substitution reactions, allowing for the introduction of diverse functional groups that can fine-tune the biological activity of the compound.

Recent advancements in medicinal chemistry have highlighted the importance of 7-bromo-6-methoxyquinazolin-2-amine as a key intermediate in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop inhibitors targeting various enzymes and receptors involved in pathological processes. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on kinases, which are overexpressed in several types of cancer. The methoxy group at the 6-position serves as a modifiable site for further derivatization, enabling the creation of molecules with enhanced selectivity and potency.

The pharmacological relevance of 7-bromo-6-methoxyquinazolin-2-amine has been further underscored by its incorporation into several drug discovery programs. Its ability to interact with biological targets such as protein kinases has made it a focal point for researchers seeking to develop small-molecule inhibitors. Additionally, the quinazoline core is known for its stability and bioavailability, which are critical factors in drug design. The bromine atom's electron-withdrawing nature enhances the electrophilicity of the ring system, facilitating interactions with nucleophilic residues in biological targets.

In vitro studies have revealed that 7-bromo-6-methoxyquinazolin-2-amine and its derivatives exhibit promising activities against various disease-related pathways. For example, research has shown that certain quinazoline-based compounds can inhibit tyrosine kinases, which play a crucial role in signal transduction pathways associated with cancer cell proliferation. The bromine substituent at the 7-position allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura coupling, enabling the synthesis of biaryl derivatives with improved pharmacokinetic profiles.

The methoxy group at the 6-position also contributes to the compound's versatility by serving as a site for etherification or sulfation reactions. These modifications can enhance solubility and metabolic stability, critical attributes for successful drug candidates. Moreover, the quinazoline scaffold is well-documented for its ability to cross-the blood-brain barrier (BBB), making it an appealing choice for central nervous system (CNS) drug development. Researchers are exploring 7-bromo-6-methoxyquinazolin-2-amine as a precursor for compounds targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

Recent publications have highlighted innovative synthetic strategies for 7-bromo-6-methoxyquinazolin-2-amine, emphasizing its role as a building block in multi-step organic synthesis. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups while preserving the integrity of the quinazoline core. These synthetic approaches have enabled chemists to generate libraries of derivatives with tailored properties for high-throughput screening.

The growing interest in 7-bromo-6-methoxyquinazolin-2-amine underscores its significance in modern drug discovery. Its structural features offer a balance between reactivity and stability, making it an ideal candidate for further exploration. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in developing next-generation pharmaceuticals.

In conclusion, 7-bromo-6-methoxyquinazolin-2-amine (CAS No. 2138535-80-3) represents a promising scaffold with broad pharmacological potential. Its unique structural attributes and reactivity make it invaluable for medicinal chemists seeking to develop novel bioactive molecules. With ongoing research efforts focused on optimizing its properties and exploring new applications, this compound is set to remain at the forefront of pharmaceutical innovation.